Cas no 724783-88-4 (N-[(4-fluorophenyl)methyl]-3-hydroxy-10-(methylamino)-4-oxo-7,8,9,10-tetrahydro-6h-pyrimido[1,2-a]azepine-2-carboxamide)

• Product Name: N-[(4-fluorophenyl)methyl]-3-hydroxy-10-(methylamino)-4-oxo-7,8,9,10-tetrahydro-6h-pyrimido[1,2-a]azepine-2-carboxamide
• CAS No: 724783-88-4
• MF: C₁₈H₂₁FN₄O₃
• MW: 360.382747411728
• CID: 1755974
• PubChem ID: 54682258
• Update Time: 2025-04-21

N-[(4-fluorophenyl)methyl]-3-hydroxy-10-(methylamino)-4-oxo-7,8,9,10-tetrahydro-6h-pyrimido[1,2-a]azepine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-3-hydroxy-10-(methylamino)-4-oxo-7,8,9,10-tetrahydro-6h-pyrimido[1,2-a]azepine-2-carboxamide
• (+/-)-N-(4-fluorobenzyl)-3-hydroxy-10-(methylamino)-4-oxo-4,6,7,8,9,10-hexahydropyrimido[1,2-a]azepine-2-carboxamide
• AG-G-85355
• PYRIMIDO[1,2-A]AZEPINE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL]-4,6,7,8,9,10-HEXAHYDRO-3-HYDROXY-10-(METHYLAMINO)-4-OXO-
• CTK5D6164
• PYR135
• SureCN1750177
• (+/-)-N-(4-fluorobenzyl)-3-hydroxy-10-(methylamino)-4-oxo-4,6,7,8,9,10-hexahydropyrimido[1,2-a]azepine-2-carboxamide; AG-G-85355; PYRIMIDO[1,2-A]AZEPINE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL]-4,6,7,8,9,10-HEXAHYDRO-3-HYDROXY-10-(METHYLAMINO)-4-OXO-; CTK5D6164; PYR135; SureCN1750177;
• SCHEMBL1750177
• DTXSID00715708
• N-[(4-Fluorophenyl)methyl]-3-hydroxy-10-(methylamino)-4-oxo-4,6,7,8,9,10-hexahydropyrimido[1,2-a]azepine-2-carboxamide
• 724783-88-4

• Inchi： 1S/C18H21FN4O3/c1-20-13-4-2-3-9-23-16(13)22-14(15(24)18(23)26)17(25)21-10-11-5-7-12(19)8-6-11/h5-8,13,20,24H,2-4,9-10H2,1H3,(H,21,25)
• InChI Key： HIOPZDBGXHDCMB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C1=C(C(N2C(C(CCCC2)NC)=N1)=O)O)=O

Computed Properties

• Exact Mass: 360.15976871g/mol
• Monoisotopic Mass: 360.15976871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94Ų